Cas no 2096992-27-5 (2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid
• CAS No: 2096992-27-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD30728477
• CID: 4636706
• PubChem ID: 126961411
• Update Time: 2025-10-24

2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid
• AK00776520
• 2-(3-[Boc-amino]-bicyclo[1.1.1]pentan-1-yl)acetic acid
• 2-(3-((tert-butoxycarbonyl)amino)bicyclo[1.1.1]pentan-1-yl)acetic acid
• 3-(Boc-amino)bicyclo[1.1.1]pentane-1-acetic Acid
• P18366
• {3-[(tert-butoxycarbonyl)amino]bicyclo[1.1.1]pentan-1-yl}acetic acid
• AS-73000
• EN300-28266125
• 2-(3-{[(tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)aceticacid
• 2-(3-([(tert-Butoxy)carbonyl]amino)bicyclo[1.1.1]pentan-1-yl)acetic acid
• AKOS037647252
• 2-(3-{[(t-Butoxy)carbonyl]aminobicyclo[1.1.1]pentan-1-yl)acetic acid
• MFCD30728477
• 2096992-27-5
• 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-bicyclo[1.1.1]pentanyl]acetic acid
• SY270329
• 2-(3-{[(TERT-BUTOXY)CARBONYL]AMINOBICYCLO[1.1.1]PENTAN-1-YL)ACETIC ACID
• CS-W000141
• SCHEMBL20848434
• WID99227
• EN300-6733188
• PB41827
• 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid

• MDL： MFCD30728477
• Inchi： 1S/C12H19NO4/c1-10(2,3)17-9(16)13-12-5-11(6-12,7-12)4-8(14)15/h4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： NFLPEALSACZHNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC12CC(CC(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1

Additional information on 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid

Recent Advances in the Study of 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid (CAS: 2096992-27-5)

The compound 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid (CAS: 2096992-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the bicyclo[1.1.1]pentane (BCP) scaffold as a promising bioisostere for aromatic rings and tert-butyl groups, offering improved metabolic stability and pharmacokinetic properties. The incorporation of the tert-butoxycarbonyl (Boc) protecting group in this compound further enhances its utility in peptide synthesis and drug design. Researchers have successfully synthesized 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid using novel catalytic methods, achieving high yields and enantiomeric purity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key biological pathways, particularly those involving protein-protein interactions (PPIs). Its unique structure allows it to act as a selective inhibitor of certain enzymes and receptors, making it a valuable tool for probing biological mechanisms. For instance, recent work has shown its efficacy in disrupting the interaction between specific oncogenic proteins, suggesting potential applications in cancer therapy.

Furthermore, the compound's physicochemical properties, including its solubility and membrane permeability, have been characterized in detail. These studies indicate that 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid exhibits favorable drug-like properties, positioning it as a promising lead compound for further optimization. Computational modeling and structure-activity relationship (SAR) studies are currently underway to explore modifications that could enhance its potency and selectivity.

In conclusion, 2-(3-{[(Tert-butoxy)carbonyl]amino}bicyclo[1.1.1]pentan-1-yl)acetic acid represents a significant advancement in the design of novel therapeutic agents. Its unique structural features and demonstrated biological activity make it a compelling subject for ongoing research. Future studies will likely focus on its application in targeted therapies and its potential to address unmet medical needs in oncology and other disease areas.